N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide

• IUPAC Name: N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H16ClF2N3S/c18-13-6-5-12(11-15(13)20)21-17(24)23-9-7-22(8-10-23)16-4-2-1-3-14(16)19/h1-6,11H,7-10H2,(H,21,24)
• InChI Key: WAAJHKGIHLNVFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=S)NC3=CC(=C(C=C3)Cl)F
• Molecular Formula: C17H16ClF2N3S
• Molecular Weight: 367.8 g/mol

Description

N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide, also known as TFB-TCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide involves its interaction with specific enzymes and receptors in the body. It has been found to inhibit the activity of monoamine oxidase A and B, which are enzymes responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This leads to an increase in the levels of these neurotransmitters in the brain, resulting in antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide has been found to exhibit a range of biochemical and physiological effects, including antidepressant, anxiolytic, and anti-inflammatory effects. It has also been shown to have potential anticancer properties, with studies reporting its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide is its high potency and selectivity, which makes it a valuable tool for studying the mechanisms of various biological processes. However, its complex synthesis and limited availability can be a limitation for lab experiments.

Future Directions

There are several future directions for research on N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide, including its potential use in the treatment of psychiatric disorders, such as depression and anxiety. Further studies are also needed to explore its anticancer properties and potential use in cancer therapy. Additionally, the development of more efficient and cost-effective synthesis methods for N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide could lead to its wider use in scientific research.

Scientific Research Applications

N-(4-chloro-3-fluorophenyl)-4-(2-fluorophenyl)piperazine-1-carbothioamide has been studied for its potential therapeutic applications in various fields of medicine, including psychiatry, neurology, and oncology. It has been found to exhibit potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development.